Cas no 1185245-16-2 ((E/Z)-2-2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)vinylpyridine (Mixture of Diastereomers))

• Product Name: (E/Z)-2-2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)vinylpyridine (Mixture of Diastereomers)
• CAS No: 1185245-16-2
• MF: C₁₉H₂₇NO
• MW: 296.491564035416
• CID: 1065278
• PubChem ID: 46781097
• Update Time: 2025-05-19

(E/Z)-2-2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)vinylpyridine (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 4-[(Z)-2-pyridin-2-yl-1-(1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)ethenyl]cyclohexan-1-ol
• Z)-2-[2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)]vinylpyridine (Mixture of Diastereomers)
• Z)-2-[2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)]vinylpyridine(Mixture of Diastereomers)
• (E/Z)-2-2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)vinylpyridine (Mixture of Diastereomers)
• 4-[(E)-2-Pyridin-2-yl-1-(1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)ethenyl]cyclohexan-1-ol
• DTXSID50675787
• (E/Z)-2-[2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)]vinylpyridine
• (E/Z)-2-[2-(CYCLOHEXYL-D11)-2-(4-HYDROXYCYCLOHEXYL)]VINYLPYRIDINE (MIXTURE OF DIASTEREOMERS)
• 4-[(Z)-1-(~2~H_11_)Cyclohexyl-2-(pyridin-2-yl)ethenyl]cyclohexan-1-ol
• 1185245-16-2

• Inchi： 1S/C19H27NO/c21-18-11-9-16(10-12-18)19(15-6-2-1-3-7-15)14-17-8-4-5-13-20-17/h4-5,8,13-16,18,21H,1-3,6-7,9-12H2/b19-14+/i1D2,2D2,3D2,6D2,7D2,15D
• InChI Key： YIGXAELTRGXHLY-PBWQCWANSA-N
• SMILES： OC1CCC(CC1)/C(=C/C1C=CC=CN=1)/C1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 296.27800
• Monoisotopic Mass: 296.278308690g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 435.7±38.0 °C at 760 mmHg
• Flash Point: 217.3±26.8 °C
• Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Methanol
• PSA: 33.12000
• LogP: 4.59640
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(E/Z)-2-2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)vinylpyridine (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (E/Z)-2-2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)vinylpyridine (Mixture of Diastereomers)

Introduction to (E/Z)-2-2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)vinylpyridine (Mixture of Diastereomers) and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, the compound with the CAS number 1185245-16-2, specifically identified as (E/Z)-2-2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)vinylpyridine (Mixture of Diastereomers), has garnered significant attention due to its unique structural properties and potential biological activities. This mixture of diastereomers represents a sophisticated molecular entity that combines cyclohexyl and hydroxycyclohexyl substituents with a vinylpyridine core, making it a subject of intense interest for researchers exploring new pharmacophores.

The compound's molecular architecture is characterized by the presence of deuterium-labeled cyclohexyl groups, denoted as Cyclohexyl-d11, which introduces a stable isotope into the structure. This labeling not only aids in tracing metabolic pathways but also enhances the compound's suitability for NMR spectroscopic studies, providing valuable insights into its conformational dynamics and interactions with biological targets. The dual presence of cyclohexyl and 4-hydroxycyclohexyl groups at the vinylpyridine moiety contributes to the compound's chiral nature, making it a promising candidate for studying stereoselective drug interactions.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, areas where this compound shows significant promise. The diastereomeric mixture can be leveraged to study the effects of stereochemistry on reactivity and selectivity in various chemical transformations. For instance, researchers have explored its use in transition-metal-catalyzed reactions, where the distinct spatial arrangements of the substituents influence catalytic outcomes. These studies not only enhance our understanding of molecular interactions but also pave the way for designing more efficient synthetic routes.

The pharmaceutical industry has been particularly keen on exploring novel heterocyclic compounds due to their diverse biological activities. The vinylpyridine core is a well-known pharmacophore found in several bioactive molecules, including antiviral and anticancer agents. By incorporating cyclohexyl and hydroxycyclohexyl groups, this compound potentially modulates binding affinities and pharmacokinetic properties, making it an attractive scaffold for drug discovery. Preliminary computational studies suggest that these modifications can enhance solubility and reduce metabolic degradation, thereby improving bioavailability.

Advances in analytical techniques have enabled researchers to delve deeper into the structural elucidation of such complex molecules. Techniques like high-resolution mass spectrometry (HRMS) and two-dimensional NMR spectroscopy have been instrumental in confirming the identity and purity of this diastereomeric mixture. Additionally, computational modeling has been employed to predict possible conformations and interactions, providing a theoretical framework for experimental validation. These combined approaches have significantly enhanced our understanding of how structural features influence biological activity.

The therapeutic potential of this compound extends beyond its structural uniqueness. Researchers are investigating its potential role in modulating signaling pathways associated with inflammation and neurodegeneration. The hydroxycyclohexyl group, in particular, has been implicated in interactions with various enzymes and receptors, suggesting possible applications in treating chronic diseases. Preclinical studies are currently underway to evaluate its efficacy and safety profiles, with initial results showing promising results in model systems.

The synthesis of such complex molecules presents unique challenges that require innovative chemical strategies. Researchers have employed multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and stereoselective transformations to construct the desired framework. The use of deuterium-labeled precursors not only aids in structural confirmation but also allows for detailed kinetic studies under controlled conditions. These efforts underscore the importance of advanced synthetic methodologies in accessing novel chemical entities.

The impact of this compound on chemical biology extends to its potential applications as a research tool. Its unique properties make it suitable for developing probes that can interact with specific biological targets, facilitating high-throughput screening assays. Such probes are invaluable for identifying new drug candidates and understanding disease mechanisms at a molecular level. Moreover, the compound's stability under various conditions enhances its utility in long-term experiments, making it a reliable tool for biochemical investigations.

As our understanding of molecular interactions continues to evolve, so does our approach to drug design. The diastereomeric mixture exemplifies how subtle changes in molecular structure can significantly alter biological outcomes. This underscores the importance of considering stereochemistry in drug development pipelines to optimize efficacy while minimizing side effects. Future research directions may explore derivatization strategies to further refine pharmacological properties and enhance therapeutic potential.

In conclusion, (E/Z)-2-2-(Cyclohexyl-d11)-2-(4-hydroxycyclohexyl)vinylpyridine represents a fascinating subject of study due to its intricate structure and potential biological activities. Its unique combination of cyclohexyl-d11 and 4-hydroxycyclohexyl substituents makes it a valuable asset for researchers exploring new pharmacophores and synthetic methodologies. As ongoing studies continue to uncover its therapeutic potential and mechanistic insights, this compound is poised to make significant contributions to both academic research and pharmaceutical development.